Cas no 143896-00-8 (Benzeneacetic acid, 2-(hexyloxy)-)

• Product Name: Benzeneacetic acid, 2-(hexyloxy)-
• CAS No: 143896-00-8
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 3746713
• PubChem ID: 53848535
• Update Time: 2025-04-22

Benzeneacetic acid, 2-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(hexyloxy)-
• 2-(Hexyloxy)benzeneacetic acid
• SCHEMBL8080247
• 143896-00-8
• DTXSID001306819
• AKOS019309432

• Inchi： 1S/C14H20O3/c1-2-3-4-7-10-17-13-9-6-5-8-12(13)11-14(15)16/h5-6,8-9H,2-4,7,10-11H2,1H3,(H,15,16)
• InChI Key： GOCQDGQRLDNVRF-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1OCCCCCC

Computed Properties

• Exact Mass: 236.14124450Da
• Monoisotopic Mass: 236.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų